Cas no 106112-36-1 (9H-Fluorene-4-acetonitrile, 2,7-bis(1,1-dimethylethyl)-)

9H-Fluorene-4-acetonitrile, 2,7-bis(1,1-dimethylethyl)- structure
106112-36-1 structure
Product Name:9H-Fluorene-4-acetonitrile, 2,7-bis(1,1-dimethylethyl)-
CAS No:106112-36-1
MF:C23H27N
MW:317.46718621254
CID:1174568
PubChem ID:13547539
Update Time:2025-04-20

9H-Fluorene-4-acetonitrile, 2,7-bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 9H-Fluorene-4-acetonitrile, 2,7-bis(1,1-dimethylethyl)-
    • 2-(2,7-ditert-butyl-9H-fluoren-4-yl)acetonitrile
    • 106112-36-1
    • DTXSID80543465
    • (2,7-Di-tert-butyl-9H-fluoren-4-yl)acetonitrile
    • Inchi: 1S/C23H27N/c1-22(2,3)18-7-8-20-16(13-18)11-17-14-19(23(4,5)6)12-15(9-10-24)21(17)20/h7-8,12-14H,9,11H2,1-6H3
    • InChI Key: RIKUXKXIBXMUIH-UHFFFAOYSA-N
    • SMILES: N#CCC1=CC(=CC2CC3C=C(C=CC=3C=21)C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 317.21451
  • Monoisotopic Mass: 317.214349865g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 496
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.5
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79
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